Cas no 173932-79-1 (4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)-)
173932-79-1 structure
Product Name:4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)-
CAS No:173932-79-1
MF:C20H32O3
MW:320.466286659241
CID:235903
PubChem ID:101787485
Update Time:2024-03-01
4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)- Chemical and Physical Properties
Names and Identifiers
-
- 4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)-
- 4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,[4aR-(4aa,7a,10ab)]-
- Lophanic acid
- 4a(2H)-Phenanthrenecarboxylic acid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-, (4aR,7R,10aS)-
- DTXSID601104582
- (4aR,7R,10aS)-1,3,4,5,6,7,8,9,10,10a-Decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-4a(2H)-phenanthrenecarboxylic acid
- 173932-79-1
-
- Inchi： 1S/C20H32O3/c1-13(2)19(23)11-8-15-14(12-19)6-7-16-18(3,4)9-5-10-20(15,16)17(21)22/h13,16,23H,5-12H2,1-4H3,(H,21,22)/t16-,19+,20-/m0/s1
- InChI Key： BUPPRASFVFZARE-DBVUQKKJSA-N
- SMILES： C1(C)(C)[C@@]2([H])[C@@](C(O)=O)(C3=C(CC2)C[C@@](O)(C(C)C)CC3)CCC1
Computed Properties
- Exact Mass: 320.23514488g/mol
- Monoisotopic Mass: 320.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57.5Ų
4a(2H)-Phenanthrenecarboxylicacid, 1,3,4,5,6,7,8,9,10,10a-decahydro-7-hydroxy-1,1-dimethyl-7-(1-methylethyl)-,(4aR,7R,10aS)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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